Cas no 55789-09-8 (4’-Hydroxyphenprocoumon)

4’-Hydroxyphenprocoumon structure
4’-Hydroxyphenprocoumon structure
Product Name:4’-Hydroxyphenprocoumon
CAS No:55789-09-8
MF:C18H16O4
MW:296.317245483398
CID:369758
PubChem ID:54704412
Update Time:2025-04-19

4’-Hydroxyphenprocoumon Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-3-[1-(4-hydroxyphenyl)propyl]-
    • 4’-Hydroxyphenprocoumon
    • 4-hydroxy-3-[1-(4-hydroxyphenyl)propyl]chromen-2-one
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-(4-hydroxyphenyl)propyl)-
    • 2-hydroxy-3-[1-(4-hydroxyphenyl)propyl]-4h-chromen-4-one
    • 2-hydroxy-3-[1-(4-hydroxyphenyl)propyl]chromen-4-one
    • 4-hydroxy-3-[1-(4-hydroxy-phenyl)-propyl]-chromen-2-one
    • 4-hydroxy-3-[1-(4-hydroxyphenyl)propyl]-coumarin
    • 4'-Hydroxyphenprocoumon
    • 4'-Hydroxy-phenprocoumon
    • AC1L4SFV
    • AC1Q6AMW
    • AG-J-92626
    • AR-1E2349
    • CTK5A4182
    • 4 inverted exclamation mark -Hydroxyphenprocoumon
    • NS00116900
    • 55789-09-8
    • SCHEMBL7351110
    • 2-Hydroxy-3-[1-(4-hydroxyphenyl)propyl]-4H-1-benzopyran-4-one
    • DTXSID40971169
    • 4-Hydroxy-3-[1-(4-hydroxyphenyl)propyl]-2H-1-benzopyran-2-one;
    • Inchi: 1S/C18H16O4/c1-2-13(11-7-9-12(19)10-8-11)16-17(20)14-5-3-4-6-15(14)22-18(16)21/h3-10,13,19-20H,2H2,1H3
    • InChI Key: ZPNYHQZRGWFLST-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(=C(C1=O)C(C1C=CC(=CC=1)O)CC)O

Computed Properties

  • Exact Mass: 296.10488
  • Monoisotopic Mass: 296.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

4’-Hydroxyphenprocoumon Pricemore >>

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